Cas no 915923-40-9 (2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide)

• Product Name: 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide
• CAS No: 915923-40-9
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD08442978
• CID: 1086868
• PubChem ID: 16769752
• Update Time: 2025-06-11

2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formylphenoxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• 2-(2-formylphenoxy)-N-(oxolan-2-ylmethyl)acetamide
• 2-(2-formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide
• 2-(2-formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide(SALTDATA: FREE)
• 2-(2-FORMYLPHENOXY)-N-(TETRAHYDROFURAN-2-YLMETHYL)ACETAMIDE
• FT-0742701
• AKOS000100603
• 2-(2-Formylphenoxy)-N-[(oxolan-2-yl)methyl]acetamide
• 915923-40-9
• AKOS017009736
• SCHEMBL2559400
• BS-38569
• CS-0118514
• MFCD08442978
• DTXSID70588128
• DB-028533
• 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide

• MDL： MFCD08442978
• Inchi： 1S/C14H17NO4/c16-9-11-4-1-2-6-13(11)19-10-14(17)15-8-12-5-3-7-18-12/h1-2,4,6,9,12H,3,5,7-8,10H2,(H,15,17)
• InChI Key： HABFXQKGBYGWBX-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(COC1C=CC=CC=1C=O)=O

Computed Properties

• Exact Mass: 263.11600
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 1.56400

2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide

Introduction to 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide (CAS No. 915923-40-9) in Modern Chemical and Pharmaceutical Research

2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide, identified by the chemical abstracts service number 915923-40-9, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both a formyl group and a tetrahydrofuranylmethyl moiety in its structure suggests a versatile reactivity that could be exploited for various synthetic and pharmacological purposes.

The formyl group (–CHO) is a key functional moiety that participates in a wide range of chemical reactions, including condensation, oxidation, and reduction processes. In pharmaceutical contexts, such functional groups are often utilized to facilitate the formation of more complex molecules, such as Schiff bases or heterocyclic compounds. The tetrahydrofuranylmethyl group (–CH₂–O–CH₂–CH₂–O–), on the other hand, introduces a cyclic ether structure that can influence the solubility, bioavailability, and metabolic stability of the compound. These structural features make 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide a promising candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, allowing researchers to explore its biological activity with greater precision. The synthesis typically involves multi-step reactions, starting from readily available precursors such as 2-hydroxybenzaldehyde and tetrahydropyranol. The formylation step is particularly critical, often achieved through Vilsmeier-Haack formylation or similar techniques, which ensure the introduction of the formyl group at the desired position. Subsequent acetylation and etherification steps complete the structural assembly, yielding the target molecule in good yields under optimized conditions.

In terms of pharmacological applications, 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. The formyl group can be readily converted into other functional groups, such as amides or aldehydes, which are common motifs in drug molecules. Additionally, the tetrahydrofuran ring may serve as a bioisostere for other cyclic structures found in natural products or existing pharmaceuticals, potentially enhancing binding affinity or selectivity.

One particularly intriguing area of research involves the exploration of this compound as a precursor to kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology and inflammatory disease treatments. The combination of a formyl group and an amide moiety in 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide suggests its utility in designing molecules that can modulate kinase activity. For instance, the formyl group could be used to form a Schiff base with an amine group on a kinase inhibitor scaffold, enhancing interactions at the binding site.

Another line of investigation focuses on the compound's potential as an antimicrobial agent. The structural features present in 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide may confer properties that disrupt microbial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects against certain bacterial strains, making it a valuable candidate for further development into novel antimicrobial agents. The tetrahydrofuran ring, in particular, has been identified as a structural element that can interact favorably with bacterial targets, potentially leading to improved efficacy compared to traditional antibiotics.

The role of computational chemistry has also been instrumental in understanding the behavior of 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By simulating these interactions, scientists can identify key binding sites and optimize the structure for enhanced activity. Furthermore, computational methods can be used to screen large libraries of derivatives rapidly, accelerating the drug discovery process.

In conclusion, 2-(2-Formylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide (CAS No. 915923-40-9) represents a fascinating molecule with diverse potential applications in pharmaceutical research. Its unique structural features—particularly the presence of both a formyl group and a tetrahydrofuranylmethyl moiety—make it a versatile intermediate for synthesizing bioactive compounds. Ongoing research into its pharmacological properties suggests promising avenues for developing new treatments for diseases such as cancer and infections. As synthetic methodologies continue to advance, further exploration of this compound is likely to yield valuable insights into its potential as a therapeutic agent.